molecular formula C9H13NO2 B8424717 2-Hydroxymethyl-4-propoxypyridine

2-Hydroxymethyl-4-propoxypyridine

Cat. No.: B8424717
M. Wt: 167.20 g/mol
InChI Key: CDEJJXVWQHDOHX-UHFFFAOYSA-N
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Description

2-Hydroxymethyl-4-propoxypyridine is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO2

Molecular Weight

167.20 g/mol

IUPAC Name

(4-propoxypyridin-2-yl)methanol

InChI

InChI=1S/C9H13NO2/c1-2-5-12-9-3-4-10-8(6-9)7-11/h3-4,6,11H,2,5,7H2,1H3

InChI Key

CDEJJXVWQHDOHX-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC(=NC=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-methyl-4-propoxypyridine-1-oxide (8.6 g), acetic anhydride (8.6 ml) and concentrated sulfuric acid (two drops) was heated at 100° C. for five minutes, to which were added ice-water and an excess amount of sodium carbonate. The mixture was subjected to extraction with chloroform. The extract was dried with sodium sulfate, and the solvent was evaporated off. The residue was chromatographed on a column of silica-gel (200 g), which was eluted with carbon tetrachloride-acetone (5:3). The eluate was subjected to evaporation to remove the solvent. The residue (7.3 g) was dissolved in a solution of potassium hydroxide (2.8 g) in a mixture of water (3 ml) and methanol (60 ml). The resultant solution was stirred at room temperature for 15 minutes, to which were added ice-water and an excess amount of sodium carbonate. The mixture was subjected to extraction with ethyl acetate. The extract was dried with sodium sulfate, then the solvent was evaporated off. The residue was chromatographed on a column of silica-gel (150 g), which was eluted with 5% methanol-chloroform to yield 2-hydroxymethyl-4-propoxypyridine (4.4 g) as an oily substance.
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